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Compound of Interest

Compound Name: Chlorodiisopropylphosphine

Cat. No.: B1205602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of chlorodiisopropylphosphine, a

versatile reagent in synthetic chemistry. The document details its chemical and physical

properties, provides established protocols for its synthesis, and explores its applications in the

formation of specialized phosphine ligands.

Core Identifiers and Properties
Chlorodiisopropylphosphine is a colorless liquid that is highly reactive with water and

oxygen.[1] It is a crucial building block for the synthesis of more complex organophosphorus

compounds.[1]

Table 1: Chemical Identifiers for Chlorodiisopropylphosphine
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Identifier Value Reference

CAS Number 40244-90-4 [1]

PubChem CID 538967 [1]

EC Number 629-426-0 [1]

IUPAC Name
chloro-di(propan-2-

yl)phosphane
[1]

Molecular Formula C6H14ClP [1]

InChI
InChI=1S/C6H14ClP/c1-

5(2)8(7)6(3)4/h5-6H,1-4H3
[1]

InChIKey
JZPDBTOWHLZQFC-

UHFFFAOYSA-N
[1]

Canonical SMILES CC(C)P(C(C)C)Cl [1]

Synonyms

Diisopropylphosphinous

chloride,

Chlorodiisopropylphosphane

Table 2: Physical and Chemical Properties of Chlorodiisopropylphosphine

Property Value Reference

Molecular Weight 152.60 g/mol [1]

Appearance Colorless to light yellow liquid

Density 0.959 g/mL at 25 °C

Boiling Point 69 °C at 33 mmHg

Refractive Index n20/D 1.475

Solubility Reacts with water [1]

Experimental Protocols
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The following sections provide detailed methodologies for the synthesis of

chlorodiisopropylphosphine and its subsequent use in the formation of advanced phosphine

ligands.

Synthesis of Chlorodiisopropylphosphine via Grignard
Reaction
The most common laboratory-scale synthesis of chlorodiisopropylphosphine involves the

reaction of phosphorus trichloride with isopropylmagnesium chloride.[1]

Method 1: Synthesis in Tetrahydrofuran

This method, adapted from a patented procedure, utilizes tetrahydrofuran (THF) as a solvent,

which is considered safer for larger-scale reactions compared to diethyl ether.[2]

Reagents and Equipment:

Magnesium turnings

Isopropyl chloride

Phosphorus trichloride

Tetrahydrofuran (THF), anhydrous

Iodine (catalyst)

Four-neck round-bottom flask equipped with a mechanical stirrer, dropping funnel,

condenser, and nitrogen inlet

Dry ice/acetone bath

Procedure:

Under a nitrogen atmosphere, place magnesium turnings and a crystal of iodine in the

four-neck flask.

Prepare a solution of isopropyl chloride in anhydrous THF.
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Slowly add a small amount of the isopropyl chloride solution to the magnesium to initiate

the Grignard reaction.

Once the reaction has started, add the remaining isopropyl chloride solution dropwise to

maintain a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30 minutes to ensure

complete formation of the Grignard reagent.

Cool the Grignard solution to -30 °C using a dry ice/acetone bath.

Prepare a solution of phosphorus trichloride in anhydrous THF and add it to the dropping

funnel.

Add the phosphorus trichloride solution dropwise to the cooled Grignard reagent over 1.25

hours, maintaining the temperature at -30 °C.[2]

After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat to reflux for 30 minutes.[2]

Cool the mixture to room temperature and filter under nitrogen to remove magnesium

salts.

The filtrate, a solution of chlorodiisopropylphosphine in THF, can be used directly or

purified by distillation.

Application in the Synthesis of β-Functionalized
Alkenylphosphines
Chlorodiisopropylphosphine is a key reagent in the zirconophosphination of alkynes, a

method for producing air- and water-stable phosphazirconacyclobutenes. These intermediates

are valuable for constructing a variety of β-functionalized alkenylphosphine derivatives.[1]

Reagents and Equipment:

Cp2ZrCl2 (Zirconocene dichloride)
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n-Butyllithium (n-BuLi) in hexanes

4-(Dimethylamino)pyridine (DMAP)

Diphenylacetylene (or other internal alkyne)

Chlorodiisopropylphosphine

Tetrahydrofuran (THF), anhydrous

Schlenk line and glassware

Procedure for the Preparation of (Z)-[2-(Dicyclopentadienylchlorozircono)-1,2-

diphenylvinyl]diisopropylphosphine:

In a Schlenk flask under a nitrogen atmosphere, dissolve Cp2ZrCl2 (1.2 mmol) in 5 mL of

THF.

Cool the solution to -78 °C and add n-BuLi (2.4 mmol) dropwise. Stir the mixture for 1 hour

at this temperature.

To this solution, add DMAP (3.0 mmol).

Allow the mixture to warm to room temperature and stir for 1 hour.

Add diphenylacetylene (1.0 mmol) and continue stirring for another hour at room

temperature.

To the resulting solution, add chlorodiisopropylphosphine (1.0 mmol).

Stir the reaction mixture at room temperature for 2 hours.

Remove the solvent under vacuum.

The crude product can be purified by crystallization from a mixture of petroleum ether and

THF.

Further Applications of Chlorodiisopropylphosphine
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Chlorodiisopropylphosphine is also utilized in the synthesis of other important classes of

phosphine ligands. While detailed experimental protocols for the following reactions were not

available in the initial search, the general transformations are outlined below.

Synthesis of p-Styryldiisopropylphosphine: This reaction involves the coupling of

chlorodiisopropylphosphine with the Grignard reagent derived from 4-chlorostyrene. This

type of phosphine can be used in the synthesis of functionalized polymers.

Synthesis of a Luminescent Platinum POCN Pincer Complex: Chlorodiisopropylphosphine
can be used as a precursor in the multi-step synthesis of pincer ligands. These ligands are

then used to form luminescent platinum complexes, which have potential applications in

materials science and catalysis.

Visualizations
Synthesis of Chlorodiisopropylphosphine
The following diagram illustrates the general workflow for the synthesis of

chlorodiisopropylphosphine via the Grignard reaction.
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Caption: Workflow for the synthesis of chlorodiisopropylphosphine.
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General Reactivity of Chlorodiisopropylphosphine
This diagram illustrates the key reactive pathways of chlorodiisopropylphosphine with

common nucleophiles.

Reaction Products

Nucleophiles
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[(i-Pr)₂PCl]
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[(i-Pr)₂PR]
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Nucleophilic Substitution
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(RMgX)

Organolithium
(RLi)
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(ROH)

Click to download full resolution via product page

Caption: General reactivity of chlorodiisopropylphosphine.

Experimental Workflow for Zirconophosphination of
Alkynes
The following diagram outlines the key steps in the synthesis of a β-functionalized

alkenylphosphine using chlorodiisopropylphosphine.
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Start: Cp₂ZrCl₂ in THF

Add n-BuLi at -78 °C

Add DMAP

Warm to RT, Add Alkyne

Add Chlorodiisopropylphosphine

Stir at RT

Remove Solvent

Product: Zirconoalkenylphosphine
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Caption: Experimental workflow for zirconophosphination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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